Cas no 18039-42-4 (5-Phenyl-1H-tetrazole)

• Product Name: 5-Phenyl-1H-tetrazole
• CAS No: 18039-42-4
• MF: C₇H₆N₄
• MW: 146.14934015274
• MDL: MFCD01451271
• CID: 50946
• PubChem ID: 24861523
• Update Time: 2025-10-27

5-Phenyl-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-Phenyl-1H-tetrazole
• 5-PHENYL-2H-TETRAZOLE
• 5-PHENYLTETRAZOLE
• AKOS B016094
• ART-CHEM-BB B016094
• 1H-Tetrazole,1-phenyl-
• 1-Phenyl-1H-tetrazole
• 1-phenyltetrazole
• 2H-Tetrazole, 5-phenyl-
• 5-Phenyl-1H-tetraazole
• 5-phenyl-1h-tetrazol
• 5-phenyl-tetrazol
• expandex5pt
• expandexox5pt
• kempore50xpt
• MA 1623
• phenyltetrazole
• 1H-Tetrazole, 5-phenyl-
• 5-Ph-1H-tetrazole
• 5-phenyl-1,2,3,4-tetrazole
• 5-phenyl-1H-1,2,3,4-tetrazole
• 5-phenyl-tetrazole
• 5-PHENYTETRAZOLE
• 5-phenyltetrazolium
• 5-苯基四氮唑
• 5-Phenyl tetrazole
• Expandex 5PT
• Expandex OX 5PT
• Kempore 50XPT
• 5-Phenyltetrazole (VAN)
• L66K25GN4V
• MARUHZGHZWCEQU-UHFFFAOYSA-N
• 5-phenyl-2H-1,2,3,4-tetrazole
• 5-phenyl-1H-1,2,3,4-tetraazole
• 5-Phenyl-1(H)-tetrazole
• phenyl-tetrazole
• phenyl tetrazole
• Enamine_005030
• 5-phenyl-2-H-tetrazole
• NSC-11138
• HMS2797H22
• NSC11138
• MFCD00022388
• 5 -Phenyltetrazole
• PS-4462
• DTXSID6044858
• AC-17071
• 5-Phenyl-1H-tetraazole #
• EN300-02959
• Q27282760
• NSC 11138
• AKOS000262997
• Z56887706
• MFCD01451271
• 18039-42-4
• UNII-L66K25GN4V
• 5-Phenyl-2H-tetraazole, AldrichCPR
• CADMIUMTELLURIDE
• MLS000779707
• AM20060882
• 5-Phenyl-1H-tetrazole, 99%
• CS-0016050
• A23408
• SCHEMBL4950
• SMR000419890
• NS00014422
• EINECS 241-950-8
• BB 0258383
• 5-phenyl-2H-1,2,3,4-tetraazole
• 3999-10-8
• CS-10905
• DTXCID4024858
• 5-Phenyl(1H)tetrazole
• Tox21_301684
• AE-641/00394022
• HMS1408E14
• IDI1_007617
• AKOS000277280
• NCGC00256045-01
• BDBM50078835
• 5-Phenyltetrazole;1H-Tetrazole, 5-phenyl-
• (tetrazol-5-yl)benzene
• CHEMBL39261
• NCGC00246367-01
• Tetrazole, 5-phenyl-
• BCP21892
• W-107812
• CAS-18039-42-4
• FT-0620745
• D70932
• AC-8304
• P1109
• BBL038156
• ALBB-013538
• STK020781
• Tetrazole, 5-phenyl-(6CI)
• DB-011455

• MDL： MFCD01451271
• Inchi： 1S/C7H6N4/c1-2-4-6(5-3-1)7-8-10-11-9-7/h1-5H,(H,8,9,10,11)
• InChI Key： MARUHZGHZWCEQU-UHFFFAOYSA-N
• SMILES： N1=C(C2C=CC=CC=2)N=NN1

Computed Properties

• Exact Mass: 146.05900
• Monoisotopic Mass: 146.059246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.1

Experimental Properties

• Color/Form: crystallization
• Density: 1.296
• Melting Point: 216 °C (dec.) (lit.)
• Boiling Point: 330.5 °C at 760 mmHg
• Flash Point: 161.3 °C
• Refractive Index: 1.6530 (estimate)
• PSA: 54.46000
• LogP: 0.86670
• Solubility: Uncertain

5-Phenyl-1H-tetrazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P210-P240-P241-P264-P270-P280-P301+P312+P330-P501
• Hazardous Material transportation number：transport forbidden
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36-S37/39-S26-S16
• RTECS：XF7538750
• Hazardous Material Identification：
• Risk Phrases：R11; R22; R44
• Safety Term：S16;S26;S37/39
• HazardClass：IRRITANT
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 5-Phenyl-1H-tetrazole

Introduction to 5-Phenyl-1H-tetrazole (CAS No. 18039-42-4)

5-Phenyl-1H-tetrazole (CAS No. 18039-42-4) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and versatile applications. This compound belongs to the tetrazole class, characterized by a ring structure consisting of four nitrogen atoms and two carbon atoms. The presence of a phenyl group attached to the tetrazole ring introduces additional reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery and material science.

The 5-phenyltetrazole moiety has been extensively studied for its potential in medicinal chemistry, particularly as a pharmacophore in the development of novel therapeutic agents. Its electron-rich aromatic system and the electron-withdrawing effect of the tetrazole ring contribute to its ability to interact with biological targets in diverse ways. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its incorporation into various research and industrial applications.

In the realm of pharmaceutical research, 5-phenyl-1H-tetrazole has been explored for its antimicrobial, anti-inflammatory, and anticancer properties. Studies have demonstrated that derivatives of this compound can exhibit potent activity against a range of pathogens and disease-related molecular targets. For instance, modifications to the phenyl group or the tetrazole ring have been shown to enhance binding affinity and selectivity, crucial factors in drug design. The compound’s ability to undergo further functionalization allows researchers to tailor its properties for specific therapeutic needs.

One of the most compelling aspects of 5-phenyl-1H-tetrazole is its role as an intermediate in the synthesis of more complex molecules. Its structural framework provides a stable platform for appending various pharmacologically relevant groups, enabling the creation of libraries of compounds for high-throughput screening. This approach has been successfully applied in academic and industrial settings to identify lead compounds with promising biological activity.

Recent research has also highlighted the potential of 5-phenyltetrazole in material science applications. The compound’s unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Additionally, its ability to form coordination complexes with metal ions has opened avenues for applications in catalysis and sensing technologies. These findings underscore the broad utility of this compound beyond traditional pharmaceuticals.

The synthesis of 5-phenyl-1H-tetrazole typically involves multi-step processes that require careful optimization to ensure high yield and purity. Common methods include cycloaddition reactions between hydrazines and nitrile oxides, followed by functionalization at the phenyl ring. Advances in catalytic systems have improved the efficiency of these reactions, reducing waste and energy consumption. Such improvements align with the growing emphasis on sustainable chemistry practices in industrial applications.

From a regulatory perspective, 5-phenyl-1H-tetrazole (CAS No. 18039-42-4) is not classified as a hazardous or controlled substance under current international guidelines. This classification simplifies its handling, storage, and transportation, making it more accessible for research purposes. However, standard laboratory safety protocols should always be followed when working with any chemical compound.

The future prospects for 5-phenyltetrazole are promising, with ongoing research aimed at uncovering new applications and optimizing existing ones. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to novel therapeutics and advanced materials based on this versatile scaffold.